Cas no 19375-23-6 (ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

• Product Name: ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• CAS No: 19375-23-6
• MF: C₁₅H₁₅NO₃S₂
• MW: 321.414501428604
• CID: 6313181
• PubChem ID: 1556228
• Update Time: 2025-09-23

ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• ethyl 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• 19375-23-6
• ETHYL 3-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE
• F0207-0319
• BIM-0015729.P001
• (Z)-ethyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate
• AKOS000347486

• Inchi： 1S/C15H15NO3S2/c1-2-19-13(17)8-9-16-14(18)12(21-15(16)20)10-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3/b12-10-
• InChI Key： PBFBSWOLXRNROJ-BENRWUELSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC=CC=1)=O)CCC(=O)OCC)=S

Computed Properties

• Exact Mass: 321.04933569g/mol
• Monoisotopic Mass: 321.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-23-6): A Comprehensive Overview

Ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolidine ring, a phenylmethylidene group, and a sulfanylidene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazolidine ring is a key structural motif in many biologically active compounds, particularly those with antioxidant and anti-inflammatory properties. The presence of this ring in ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate suggests that it may exhibit similar biological activities. Additionally, the phenylmethylidene group adds aromatic character to the molecule, which can influence its binding affinity to various biological targets.

The sulfanylidene moiety is another critical component of this compound. Sulfur-containing functionalities are known to play important roles in various biological processes, including enzyme inhibition and metal ion coordination. The combination of these structural elements makes ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the potential therapeutic applications of ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for the development of novel antioxidant therapies.

In addition to its anti-inflammatory and antioxidant properties, ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate has also been investigated for its anticancer potential. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of ethyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate are also an important consideration for its potential therapeutic applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

However, despite its promising potential, more research is needed to fully understand the safety and efficacy of ethyl 3-(5Z)-4-o xo -5 -( phen ylmeth y lid ene ) -2 -s ulf any lid ene -1 , 3 -thia zol idin - 3 - ylpro pan o ate in humans. Preclinical studies are ongoing to evaluate its toxicity and long-term effects. Clinical trials will be necessary to determine its safety and effectiveness in treating various diseases.

In conclusion, ethyl 3-(5Z)-4-o xo -5 -( phen ylmeth y lid ene ) -2 -s ulf any lid ene -1 , 3 -thia zol idin - 3 - ylpro pan o ate (CAS No. 19375 -2 3 -6) is a multifaceted compound with potential applications in anti-inflammatory, antioxidant, and anticancer therapies. Its unique structural features make it an intriguing subject for further research and development in the pharmaceutical industry.